3-[(Z)-{3-[2-(4-methoxyphenyl)ethyl]-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene}methyl]-2-[(2-methylpropyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C25H26N4O3S2
• Molecular Weight: 494.6 g/mol
• IUPAC Name: (5Z)-3-[2-(4-methoxyphenyl)ethyl]-5-[[2-(2-methylpropylamino)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C25H26N4O3S2/c1-16(2)15-26-22-19(23(30)28-12-5-4-6-21(28)27-22)14-20-24(31)29(25(33)34-20)13-11-17-7-9-18(32-3)10-8-17/h4-10,12,14,16,26H,11,13,15H2,1-3H3/b20-14-
• InChI Key: FLANDCBUIPVYIQ-ZHZULCJRSA-N
• Isomeric SMILES: CC(C)CNC1=C(C(=O)N2C=CC=CC2=N1)/C=C\3/C(=O)N(C(=S)S3)CCC4=CC=C(C=C4)OC
• Canonical SMILES: CC(C)CNC1=C(C(=O)N2C=CC=CC2=N1)C=C3C(=O)N(C(=S)S3)CCC4=CC=C(C=C4)OC

Description

• This compound is a mouthful, but let’s break it down. It belongs to the class of pyrido[1,2-a]pyrimidin-4-ones, which are heterocyclic compounds.
• The structure contains a 4H-pyrido[1,2-a]pyrimidin-4-one core, with additional functional groups attached.
• The compound features a thiazolidin-5-ylidene moiety, an amino group, and a 4-methoxyphenyl group.
• Its chemical name reflects its complex structure and substituents.

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